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Compound of Interest

Compound Name: Disodium sulfosuccinate

Cat. No.: B1172014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and

surfactant properties of disodium sulfosuccinates, a class of anionic surfactants widely

utilized in various scientific and industrial applications, including pharmaceuticals and personal

care products. This document delves into the key characteristics of two prominent members of

this family: Disodium Lauryl Sulfosuccinate and Disodium Laureth Sulfosuccinate.

Molecular Structure
Disodium sulfosuccinates are characterized by a hydrophilic sulfosuccinate head group and

a hydrophobic alkyl chain. The general structure consists of a succinic acid backbone that is

esterified with a fatty alcohol and sulfonated. The presence of two carboxylate groups and a

sulfonate group imparts a strong anionic charge and significant water solubility.

Disodium Lauryl Sulfosuccinate possesses a C12 alkyl chain (lauryl group) directly esterified to

the succinic acid moiety. Its structure lacks an ethoxylated chain.

Disodium Laureth Sulfosuccinate, in contrast, features a lauryl group that is first ethoxylated

(reacted with ethylene oxide) before being esterified to the sulfosuccinic acid. The degree of

ethoxylation can vary, which influences its properties. The presence of the ether linkages in the

polyethylene glycol chain enhances its water solubility and affects its interfacial properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1172014?utm_src=pdf-body-img
https://www.benchchem.com/product/b1172014#disodium-sulfosuccinate-molecular-structure-and-surfactant-properties
https://www.benchchem.com/product/b1172014#disodium-sulfosuccinate-molecular-structure-and-surfactant-properties
https://www.benchchem.com/product/b1172014#disodium-sulfosuccinate-molecular-structure-and-surfactant-properties
https://www.benchchem.com/product/b1172014#disodium-sulfosuccinate-molecular-structure-and-surfactant-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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